Cas no 147497-32-3 (6-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 6-bromo-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 147497-32-3
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD04114858
• CID: 65041
• PubChem ID: 21865450
• Update Time: 2025-04-18

6-bromo-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dihydro-2H-isoquinolin-1-one
• 6-Bromo-1, 2,3,4-tetrahydro isoquinolino-1-one
• 6-Bromo-3,4-dihydroisoquinolin-1(2H)-one
• 6-Bromo-3,4-dihydro-1(2H)-isoquinolinone
• 6-BROMO-3,4-1(1H)-ISOQUINOLINONE
• 6-BROMO-3,4-DIHYDRO-2H-ISOQUINOLIN-1-ON
• 6-BROMO-3,4-DIHYDRO-1(1H)-ISOQUINOLINONE
• 1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-
• 6-broMo-1,2,3,4-tetrahydroisoquinolin-1-one
• 6-BroMo-1-oxo-1,2,3,4-tetrahydroisoquinoline
• KSC525I3D
• FQPKKECSRKYXIZ-UHFFFAOYSA-N
• RP05387
• TRA0071500
• PB27642
• BC682186
• SY025396
• ST2412219
• DB-0
• Z1192379518
• DTXSID10619066
• BDBM50503861
• A808652
• W-205660
• CHEMBL4565268
• EN300-101833
• MFCD04114858
• AM20030004
• 147497-32-3
• BCP33712
• AKOS015900182
• SCHEMBL581700
• CS-D0456
• 6-Bromo-1-hydroxy-3,4-dihydroisoquinoline
• BB 0260948
• FT-0649462
• FS-2432
• DB-007133
• 818-974-8
• 6-bromo-1,2,3,4-tetrahydroisoquinolin-1-one

• MDL： MFCD04114858
• Inchi： 1S/C9H8BrNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： FQPKKECSRKYXIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NCCC=2C=1)=O

Computed Properties

• Exact Mass: 224.97900
• Monoisotopic Mass: 224.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.559
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 227.944°C
• Refractive Index: 1.6
• PSA: 29.10000
• LogP: 2.06380

6-bromo-1,2,3,4-tetrahydroisoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature